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Compound of Interest

Compound Name: MSI-1436

Cat. No.: B1662500 Get Quote

This guide provides researchers, scientists, and drug development professionals with detailed

information on the solubility of MSI-1436 (also known as Trodusquemine), along with

troubleshooting protocols and answers to frequently asked questions.

Frequently Asked Questions (FAQs)
Q1: What is MSI-1436?

MSI-1436, or Trodusquemine, is a naturally occurring aminosterol compound.[1][2] It functions

as a selective, reversible, and non-competitive allosteric inhibitor of protein-tyrosine

phosphatase 1B (PTP1B).[2][3][4] PTP1B is a key negative regulator of insulin and leptin

signaling pathways, making MSI-1436 a significant compound in research related to metabolic

diseases, oncology, and neuroprotection.[2][3][4][5]

Q2: I am having trouble dissolving MSI-1436. What are the recommended solvents?

MSI-1436 has variable solubility depending on the solvent and its salt form (e.g., free base,

lactate). The free base is sparingly soluble in aqueous solutions. For optimal results, refer to

the solubility data below.

Data Presentation: MSI-1436 Lactate Solubility
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

0.1 M HCl 50 mg/mL 49.99 mM

Requires sonication

and pH adjustment to

4.[6]

DMSO ≥ 33 mg/mL 48.17 mM

Ensure use of newly

opened DMSO for

best results.[6]

Water < 0.1 mg/mL Insoluble
Not recommended as

a primary solvent.

Ethanol < 0.1 mg/mL Insoluble
Not recommended as

a primary solvent.

Q3: My MSI-1436 solution precipitated after being added to my aqueous cell culture medium.

What should I do?

This is a common issue known as "salting out," where a compound soluble in an organic

solvent (like DMSO) precipitates when diluted into an aqueous buffer.

Decrease Final Concentration: The most straightforward solution is to lower the final

concentration of MSI-1436 in your medium.

Use a Co-solvent: While preparing the working solution, sequential addition of co-solvents

can sometimes help maintain solubility.

Prepare in Acidic Buffer: As MSI-1436 is highly soluble in acidic conditions, preparing a

concentrated stock in 0.1 M HCl and then diluting it may work for some experimental setups,

but be mindful of the final pH in your assay.[6]

Use the Lactate or Phosphate Salt: If you are using the free base form, consider switching to

a salt form like MSI-1436 lactate, which may have better aqueous compatibility.[7]

Q4: How should I store my MSI-1436 powder and stock solutions?
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Proper storage is critical to maintain the compound's stability.

Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years.[8]

Stock Solutions (in solvent): Aliquot into single-use volumes to avoid repeated freeze-thaw

cycles. Store at -80°C for up to 6 months or at -20°C for up to 1 month.[8]

Troubleshooting Guides
General Solubility Troubleshooting Workflow
If you encounter solubility issues, follow this systematic workflow. This process can help identify

and resolve common problems with dissolving MSI-1436.
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Start: MSI-1436
Fails to Dissolve

Step 1: Verify Solvent
Is it recommended (e.g., DMSO, 0.1M HCl)?

Action: Use high-purity DMSO.
Prepare a concentrated stock.

 No 

Step 2: Assist Dissolution
Is the solution still cloudy?

 Yes 
Action: Use 0.1M HCl.

Adjust pH to 4.

Action: Sonicate the solution.
Briefly warm to 37°C if necessary.

 Yes 

Step 3: Check Concentration
Is precipitation occurring at high concentration?

 No 

Action: Lower the stock concentration.
Prepare a more dilute stock.

 Yes 

Step 4: Consider Salt Form
Are you using the free base?

 No 

Action: Switch to a salt form
(e.g., MSI-1436 Lactate).

 Yes 

Success: MSI-1436
Is Fully Dissolved

 No, solution is clear 

Contact Technical Support

Click to download full resolution via product page

Caption: Workflow for troubleshooting MSI-1436 solubility issues.
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Experimental Protocols
Protocol 1: Preparation of a 50 mM DMSO Stock
Solution

Weigh Compound: Accurately weigh out your MSI-1436 powder (Molar Mass: 685.07 g/mol ).

For 1 mg of MSI-1436, you will add approximately 29.2 µL of DMSO.

Add Solvent: Add the calculated volume of high-purity, anhydrous DMSO to the vial.

Dissolve: Vortex the solution thoroughly. If needed, sonicate the vial in a water bath for 5-10

minutes to ensure complete dissolution.

Store: Aliquot the stock solution into single-use vials and store at -80°C.

Protocol 2: Preparation of Working Solutions for In Vitro
Cell Culture

Thaw Stock: Thaw a single-use aliquot of your MSI-1436 DMSO stock solution at room

temperature.

Pre-warm Medium: Gently pre-warm your serum-free cell culture medium or buffer (e.g.,

PBS) to 37°C.

Serial Dilution: Perform a serial dilution of the DMSO stock into the pre-warmed medium.

Crucially, add the stock solution to the medium and vortex immediately after each addition.

Do not add medium to the concentrated stock, as this will likely cause precipitation.

Final Dilution: Add the diluted MSI-1436 solution to your final culture plate containing cells

and medium to achieve the desired final concentration (e.g., 10 µM).[8] Ensure the final

DMSO concentration is non-toxic to your cells (typically ≤ 0.1%).

Protocol 3: Preparation for In Vivo Administration (I.P.
Injection)
For in vivo studies in mice, MSI-1436 is commonly administered via intraperitoneal (I.P.)

injection at doses of 5-10 mg/kg.[6][8][9]
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Vehicle: The typical vehicle for I.P. injection is sterile saline or Phosphate-Buffered Saline

(PBS).[9][10]

Preparation: Due to poor aqueous solubility, a common method involves first dissolving MSI-
1436 in a minimal amount of a compatible solvent (like DMSO or an acidic solution) and then

diluting it with the saline vehicle just before injection.

Example Calculation (for 10 mg/kg dose in a 25g mouse):

Dose = 10 mg/kg * 0.025 kg = 0.25 mg of MSI-1436.

If using a 50 mg/mL stock in 0.1 M HCl, you would need 5 µL of the stock.

This volume is then brought up to the final injection volume (e.g., 100-200 µL) with sterile

saline.

Administration: It is recommended to prepare the working solution freshly on the day of use.

[6]

Mechanism of Action Visualization
MSI-1436 is an allosteric inhibitor of PTP1B. By binding to a site distinct from the active site, it

prevents PTP1B from dephosphorylating its targets, such as the Insulin Receptor (IR) and

Janus Kinase 2 (JAK2).[2][3] This enhances downstream signaling for both insulin and leptin,

which are crucial for metabolic regulation.[3][4]
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Caption: MSI-1436 inhibits PTP1B, preventing dephosphorylation of key signaling proteins.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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